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Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of
(Chlorocarbonyl)cyclohexane-d11, a deuterated analog of (Chlorocarbonyl)cyclohexane.
This document outlines the component atomic masses, the calculated molecular weight, and
the methodology for its determination.

Introduction to (Chlorocarbonyl)cyclohexane-d11

(Chlorocarbonyl)cyclohexane-d11 is a stable, isotopically labeled version of
cyclohexanecarbonyl chloride. The "-d11" designation indicates that eleven hydrogen atoms on
the cyclohexane ring have been replaced with deuterium, the stable isotope of hydrogen
containing one proton and one neutron.[1] Such deuterated compounds are valuable in
research and drug development, often used as tracers for quantitative analysis by methods like
NMR, GC-MS, or LC-MS, and to study pharmacokinetic and metabolic profiles of drug
candidates.[2]

The chemical formula for (Chlorocarbonyl)cyclohexane-d11 is C7D11CIO.[2][3]
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Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
For (Chlorocarbonyl)cyclohexane-d11, this calculation involves the atomic weights of Carbon
(C), Deuterium (D), Chlorine (Cl), and Oxygen (O).

Quantitative Data Summary

The following table summarizes the atomic weights of the constituent elements and the final
calculated molecular weight of (Chlorocarbonyl)cyclohexane-d11.

Standard

Element/lsotop . . .
Symbol Quantity Atomic Weight  Subtotal (u)

e

(u)
Carbon C 7 12.011 84.077
Deuterium D (3H) 11 2.014 22.154
Chlorine Cl 1 35.45 35.45
Oxygen O 1 15.999 15.999
Total C7D11CIO 157.68

Note: The final molecular weight is consistent with commercially available data for
(Chlorocarbonyl)cyclohexane-d11, which is cited as 157.68 g/mol .[2][3][4]

Experimental Protocols

While the molecular weight is typically confirmed experimentally via mass spectrometry, this
section details the theoretical calculation, which serves as a fundamental protocol for
determining the molecular weight from the chemical formula.

Protocol: Theoretical Molecular Weight Calculation

« |dentify the Molecular Formula: Determine the precise chemical formula of the molecule,
which is C7D11CIO for (Chlorocarbonyl)cyclohexane-d11.
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 List Constituent Atoms and Isotopes: Identify all unique elements and isotopes in the formula
(Carbon, Deuterium, Chlorine, Oxygen).

o Determine Atom Count: Count the number of atoms for each element/isotope present in the
molecule (7 carbons, 11 deuteriums, 1 chlorine, 1 oxygen).

» Obtain Standard Atomic Weights: Use the standard atomic weights for each element and the
specific atomic weight for the deuterium isotope.

o Carbon (C): ~12.011 u
o Deuterium (D): ~2.014 u[1]
o Chlorine (CI): ~35.45 u[5][6][7]
o Oxygen (O): ~15.999 u[8][9]
o Calculate Subtotals: For each element, multiply its atom count by its atomic weight.

o Sum for Total Molecular Weight: Add the subtotals for all elements to arrive at the final
molecular weight of the compound.

Visualizations
Molecular Component Diagram

The following diagram illustrates the relationship between the constituent atoms and the final
molecular structure of (Chlorocarbonyl)cyclohexane-d11.
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Constituent Atoms
Carbon (C) Deuterium (D) Chlorine (Cl) Oxygen (0)
7 atoms 11 atoms 1 atom 1 atom

Molecular Structure

(Chlorocarbonyl)cyclohexane-d11

C-D11CIO

Click to download full resolution via product page

Caption: Atomic components of (Chlorocarbonyl)cyclohexane-d11.

Workflow for Molecular Weight Calculation

This diagram outlines the logical workflow for calculating the molecular weight of the target

compound.

Identlfy Formula List Atomic Welghts Count Atom Calculate Subtotals Final Molecular Weight
(CanCIO) (C D, Cl, 0) (@, A4, 2, l) (Count Weight) (157.68 g/mol)

Click to download full resolution via product page

Caption: Workflow for theoretical molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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